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Compound of Interest

Compound Name: Antibacterial agent 27

cat. No.: B10821737

Anti-MRSA Agent 27 (Compound 4a)

This agent is a benzothiazole aryl urea derivative identified as a potent inhibitor of Methicillin-
resistant Staphylococcus aureus (MRSA).

Target Organism:Staphylococcus aureus (specifically MRSA)

: _

Metric Value Reference

Minimum Inhibitory

i 0.0975 pmol/L [1]
Concentration (MIC)

Mechanism of Action

Anti-MRSA agent 27 is reported to disrupt MRSA biofilms and inhibit the production of
hemolytic toxins.[1] The precise molecular target is suggested to be autolysin-mediated
peptidoglycan hydrolases.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay: A standard broth microdilution method is
employed.

» Prepare a twofold serial dilution of Anti-MRSA agent 27 in a 96-well microtiter plate using
Mueller-Hinton broth (MHB).
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Inoculate each well with a standardized suspension of MRSA to a final concentration of
approximately 5 x 10"5 CFU/mL.

Include positive (bacteria without agent) and negative (broth only) controls.
Incubate the plate at 37°C for 18-24 hours.

The MIC is determined as the lowest concentration of the agent that completely inhibits
visible bacterial growth.

Biofilm Disruption Assay:

Grow MRSA biofilms on a suitable surface (e.g., 96-well polystyrene plates) for 24 hours.
Gently wash the biofilms to remove planktonic cells.

Add fresh growth medium containing various concentrations of Anti-MRSA agent 27 to the
wells.

Incubate for a further 24 hours.

Quantify the remaining biofilm biomass using a crystal violet staining assay or by
determining the number of viable cells (CFU counting).

Signaling Pathway and Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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